Cas no 1423025-41-5 (4-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole)

• Product Name: 4-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole
• CAS No: 1423025-41-5
• MF: C₆H₆ClNO₂S
• MW: 191.635339260101
• CID: 4598073
• PubChem ID: 71757362
• Update Time: 2025-10-23

4-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(1,3-dioxolan-2-yl)thiazole
• 4-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole
• Thiazole, 4-chloro-2-(1,3-dioxolan-2-yl)-

• Inchi： 1S/C6H6ClNO2S/c7-4-3-11-5(8-4)6-9-1-2-10-6/h3,6H,1-2H2
• InChI Key： ZOYSKPSGMACJQL-UHFFFAOYSA-N
• SMILES： S1C=C(Cl)N=C1C1OCCO1

Additional information on 4-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole

Recent Advances in the Study of 4-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole (CAS: 1423025-41-5)

The compound 4-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole (CAS: 1423025-41-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its thiazole core and dioxolane moiety, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activities, providing new insights into its utility as a versatile building block in medicinal chemistry.

One of the key areas of interest is the role of 4-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole as an intermediate in the synthesis of more complex molecules. Researchers have demonstrated its efficacy in cross-coupling reactions, enabling the construction of diverse thiazole derivatives with potential pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of novel antiviral agents, where the compound served as a critical precursor for inhibitors targeting viral proteases.

In addition to its synthetic utility, the biological activity of 4-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole has been explored in several contexts. Recent in vitro studies have revealed its moderate inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Furthermore, its structural features make it a candidate for further optimization to enhance selectivity and potency, as discussed in a recent review article in Bioorganic & Medicinal Chemistry Letters.

The compound's stability and reactivity under various conditions have also been investigated. A 2024 study published in Organic Process Research & Development examined its degradation pathways and proposed strategies to improve its shelf life and handling in industrial settings. These findings are particularly relevant for scaling up production processes, ensuring consistent quality for research and commercial applications.

Looking ahead, the versatility of 4-chloro-2-(1,3-dioxolan-2-yl)-1,3-thiazole positions it as a valuable tool in drug discovery pipelines. Ongoing research aims to explore its potential in targeted therapies, particularly in oncology and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, paving the way for innovative therapeutic solutions.